Cas no 500014-74-4 (1-methyl-5-nitro-1H-Indole-2-methanol)

• Product Name: 1-methyl-5-nitro-1H-Indole-2-methanol
• CAS No: 500014-74-4
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 1113071
• PubChem ID: 11994776
• Update Time: 2025-04-20

1-methyl-5-nitro-1H-Indole-2-methanol Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-nitro-1H-Indole-2-methanol
• DA-29152
• 500014-74-4
• (1-methyl-5-nitro-1H-indol-2-yl)methanol
• MBSMTXXPUHXSSE-UHFFFAOYSA-N
• SCHEMBL6230356

• Inchi： 1S/C10H10N2O3/c1-11-9(6-13)5-7-4-8(12(14)15)2-3-10(7)11/h2-5,13H,6H2,1H3
• InChI Key： MBSMTXXPUHXSSE-UHFFFAOYSA-N
• SMILES： OCC1=CC2C=C(C=CC=2N1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 206.0692
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71Ų

Experimental Properties

• PSA: 68.3